Cas no 1853254-97-3 (PEN-221)

• Product Name: PEN-221
• CAS No: 1853254-97-3
• MF: C₈₃H₁₀₉ClN₁₄O₂₀S₄
• MW: 1786.54837489128
• CID: 6427693
• PubChem ID: 118634103
• Update Time: 2024-01-11

PEN-221 Chemical and Physical Properties

Names and Identifiers

• PEN-221
• Maytansine, N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)-, (N2'→1)-disulfide with D-phenylalanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-threonyl-L-cysteinyl-L-cysteinamide cyclic (2→7)-disulfide
• CHEMBL4650335
• UNII-L8993M383E
• Nendratareotide uzatansine [INN]
• Nendratareotide uzatansine
• 1853254-97-3
• SCHEMBL17404789
• L8993M383E

• Inchi： 1S/C83H109ClN14O20S4/c1-44-18-17-24-65(115-9)83(113)39-64(116-81(112)96-83)45(2)71-82(5,118-71)66(38-68(102)98(7)62-35-50(32-44)36-63(114-8)69(62)84)117-80(111)46(3)97(6)67(101)29-31-119-120-41-59(72(87)103)92-78(109)61-43-122-121-42-60(93-73(104)54(86)33-48-19-11-10-12-20-48)77(108)90-57(34-49-25-27-52(100)28-26-49)75(106)91-58(37-51-40-88-55-22-14-13-21-53(51)55)76(107)89-56(23-15-16-30-85)74(105)95-70(47(4)99)79(110)94-61/h10-14,17-22,24-28,35-36,40,45-47,54,56-61,64-66,70-71,88,99-100,113H,15-16,23,29-34,37-39,41-43,85-86H2,1-9H3,(H2,87,103)(H,89,107)(H,90,108)(H,91,106)(H,92,109)(H,93,104)(H,94,110)(H,95,105)(H,96,112)/b24-17-,44-18-/t45-,46+,47-,54-,56+,57+,58-,59+,60+,61+,64+,65-,66+,70+,71+,82+,83+/m1/s1
• InChI Key： JVPMJFUBODFGNB-JXTQHZBPSA-N
• SMILES： ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC([C@H](C)N(C(CCSSC[C@@H](C(N)=O)NC([C@@H]1CSSC[C@@H](C(N[C@@H](CC2C=CC(=CC=2)O)C(N[C@@H](C(N[C@@H](CCCCN)C(N[C@@H]([C@@H](C)O)C(N1)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O)=O)NC([C@@H](CC1C=CC=CC=1)N)=O)=O)=O)C)=O)O4)OC(N3)=O)O)OC)OC |c:7,9|

Computed Properties

• Exact Mass: 1784.6513943g/mol
• Monoisotopic Mass: 1784.6513943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 122
• Rotatable Bond Count: 28
• Complexity: 3650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 613Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 9.82±0.70(Predicted)

PEN-221 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides